3-CHLORO-6-(METHOXYMETHYL)PYRIDAZINE HYDROCHLORIDE: A Comprehensive Synthesis Pathway and Mechanistic Guide
3-CHLORO-6-(METHOXYMETHYL)PYRIDAZINE HYDROCHLORIDE: A Comprehensive Synthesis Pathway and Mechanistic Guide
Executive Summary
3-Chloro-6-(methoxymethyl)pyridazine hydrochloride (1[1]) is a highly versatile heterocyclic building block extensively utilized in the development of kinase inhibitors, organic photovoltaics (OPVs), and novel active pharmaceutical ingredients (APIs). The molecule features two orthogonal reactive sites: a nucleophilic-substitution-ready 3-chloro group and a stable 6-methoxymethyl ether. The free base form (2[2]) is an oil, making the conversion to a hydrochloride salt critical for long-term bench stability and precise stoichiometric handling during downstream cross-coupling reactions.
Retrosynthetic Logic & Workflow Overview
The synthesis of this compound relies on a highly chemoselective, linear three-step sequence starting from the commercially available precursor, 3[3]. The sequence leverages radical C-H activation, followed by nucleophilic aliphatic substitution (SN2), and concludes with anhydrous salt formation.
Figure 1: Three-step synthetic route to 3-chloro-6-(methoxymethyl)pyridazine hydrochloride.
Phase 1: Radical Bromination (Wohl-Ziegler Reaction)
Mechanistic Causality
Direct functionalization of the methyl group on the electron-deficient pyridazine ring requires radical conditions. Electrophilic substitution is strongly disfavored due to the electron-withdrawing nature of the diazine core. By utilizing N-Bromosuccinimide (NBS) and Azobisisobutyronitrile (AIBN), we initiate a4[4]. The intermediate heterobenzylic radical is resonance-stabilized by the adjacent pyridazine ring, allowing for highly selective monobromination[5]. Trifluorotoluene (PhCF3) is selected as the solvent because it is a greener alternative to carbon tetrachloride and remains completely inert to radical hydrogen abstraction.
Figure 2: Wohl-Ziegler radical bromination mechanism activating the methyl group.
Self-Validating Protocol
-
Equip a 500 mL three-neck round-bottom flask with a reflux condenser, magnetic stirrer, and nitrogen inlet.
-
Charge the flask with 3-chloro-6-methylpyridazine (10.0 g, 77.8 mmol) and anhydrous trifluorotoluene (150 mL).
-
Add N-Bromosuccinimide (15.2 g, 85.6 mmol, 1.1 eq) and AIBN (0.64 g, 3.89 mmol, 0.05 eq).
-
Purge the system with nitrogen for 10 minutes to remove oxygen (a radical scavenger).
-
Heat the reaction mixture to 80°C (reflux) and stir for 5 hours. Validation step: Monitor via TLC (Hexanes:EtOAc 3:1) until the starting material (Rf ~0.4) is completely consumed and a new spot (Rf ~0.5) appears.
-
Cool the mixture to 0°C to precipitate the succinimide byproduct. Filter the solid and wash with cold PhCF3 (20 mL).
-
Wash the filtrate with water (2 x 100 mL) and brine (100 mL), dry over anhydrous Na2SO4, and concentrate under reduced pressure to yield 3-chloro-6-(bromomethyl)pyridazine as a crude oil. Note: Proceed immediately to Phase 2 to prevent dimerization or degradation.
Phase 2: Nucleophilic Aliphatic Substitution (Etherification)
Mechanistic Causality
The newly installed bromomethyl group is highly electrophilic and susceptible to SN2 displacement. To install the methoxy group, a sodium methoxide solution is employed. The reaction temperature must be strictly controlled at 0°C during the initial addition to prevent competitive nucleophilic aromatic substitution (SNAr) at the 3-chloro position. Because the primary aliphatic bromide reacts orders of magnitude faster than the aryl chloride under these conditions, high chemoselectivity is achieved.
Figure 3: SN2 mechanism workflow for the etherification of the bromomethyl intermediate.
Self-Validating Protocol
-
Dissolve the crude 3-chloro-6-(bromomethyl)pyridazine (approx. 16.1 g, 77.8 mmol) in anhydrous methanol (100 mL) in a 250 mL round-bottom flask under nitrogen.
-
Cool the solution to 0°C using an ice-water bath.
-
Dropwise, add a solution of sodium methoxide (25 wt% in MeOH, 20.2 mL, 85.6 mmol, 1.1 eq) over 30 minutes, maintaining the internal temperature strictly below 5°C.
-
Stir the mixture at 0°C for 1 hour, then remove the ice bath and allow it to warm to room temperature for 2 hours. Validation step: TLC (Hexanes:EtOAc 2:1) should show complete conversion of the bromide to a more polar spot.
-
Quench the reaction by adding distilled water (50 mL).
-
Extract the aqueous mixture with Ethyl Acetate (3 x 75 mL).
-
Combine the organic layers, wash with brine (100 mL), dry over Na2SO4, and concentrate in vacuo.
-
Purify the residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to afford pure 6[6] as a pale yellow liquid.
Phase 3: Anhydrous Hydrochloride Salt Formation
Mechanistic Causality
The free base is an oil and is prone to oxidation or degradation over extended storage periods. Converting it to the hydrochloride salt yields a highly stable, crystalline solid. Anhydrous 1,4-dioxane is used as the solvent to prevent hydrolysis of the methoxymethyl ether or the 3-chloro group, which could easily occur in aqueous acidic conditions. Protonation occurs preferentially at the N-2 position of the pyridazine ring, driven by the electron-withdrawing effect of the 3-chloro substituent which decreases the basicity of N-1.
Self-Validating Protocol
-
Dissolve 3-chloro-6-(methoxymethyl)pyridazine (10.0 g, 63.0 mmol) in anhydrous 1,4-dioxane (80 mL) in a 250 mL round-bottom flask.
-
Cool the solution to 0°C under a nitrogen atmosphere.
-
Slowly add 4M HCl in 1,4-dioxane (17.3 mL, 69.3 mmol, 1.1 eq) dropwise over 15 minutes. Validation step: A white precipitate will begin to form immediately upon addition, confirming salt formation.
-
Stir the suspension at 0°C for 1 hour to ensure complete precipitation.
-
Filter the solid under a nitrogen blanket using a Buchner funnel.
-
Wash the filter cake with ice-cold anhydrous diethyl ether (2 x 30 mL) to remove any residual unreacted free base or non-polar impurities.
-
Dry the solid in a vacuum oven at 40°C for 12 hours to afford 3-chloro-6-(methoxymethyl)pyridazine hydrochloride as a white crystalline powder.
Quantitative Process Parameters
The following table summarizes the key stoichiometric and thermodynamic parameters required to achieve optimal yields across the three-step workflow:
| Phase | Transformation | Key Reagents | Equivalents | Temp (°C) | Time (h) | Expected Yield (%) |
| 1 | Radical Bromination | NBS, AIBN | 1.1, 0.05 | 80 | 5 | 85 - 90 |
| 2 | Etherification (SN2) | NaOMe (25% in MeOH) | 1.1 | 0 to 25 | 3 | 75 - 80 |
| 3 | Salt Formation | 4M HCl in Dioxane | 1.1 | 0 | 1 | > 95 |
Conclusion
The synthesis of 3-chloro-6-(methoxymethyl)pyridazine hydrochloride represents a masterclass in chemoselectivity. By leveraging the differential reactivity of the methyl group under radical conditions and the orthogonal electrophilicity of the resulting bromomethyl intermediate, the desired ether is constructed with high fidelity. The final anhydrous salt formation guarantees a robust, scalable, and shelf-stable API intermediate ready for advanced cross-coupling applications.
References
-
[1] Acros Pharmatech. OPV /SPC /OEC /OTFT /DSSC Catalog. Retrieved from:[Link]
-
[3] Google Patents. EP3118200A1 - Pyridazine compound. Retrieved from:
-
[5] New Journal of Chemistry (via Scite). The Preparation of Thiazole Grignard Reagents and Thiazolyllithium Compounds. Retrieved from:[Link]
-
[4] The Journal of Organic Chemistry. Preparation of Functionalized Aryl- and Heteroarylpyridazines by Nickel-Catalyzed Electrochemical Cross-Coupling Reactions. Retrieved from:[Link]
Sources
- 1. OPV [acrospharmatech.com]
- 2. 3-Chloro-6-methoxymethyl-pyridazine CAS#: 1289385-57-4 [chemicalbook.com]
- 3. EP3118200A1 - Pyridazine compound - Google Patents [patents.google.com]
- 4. pubs.acs.org [pubs.acs.org]
- 5. scite.ai [scite.ai]
- 6. 1011487-94-7|(6-Chloropyridazin-3-yl)methanol|BLD Pharm [bldpharm.com]
